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Cat. No.: B103025 Get Quote

An In-depth Technical Guide on the Role of Dimethoxymethylvinylsilane as a Silane

Coupling Agent

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dimethoxymethylvinylsilane is a bifunctional organosilane compound that serves as a critical

molecular bridge between organic polymers and inorganic materials.[1][2] Its unique structure,

featuring hydrolyzable methoxy groups and a polymer-reactive vinyl group, enables it to

significantly enhance interfacial adhesion, leading to improved mechanical strength, durability,

and performance of composite materials, adhesives, and coatings.[3][4] This technical guide

provides a comprehensive overview of the core mechanisms, applications, and experimental

considerations for utilizing Dimethoxymethylvinylsilane as a silane coupling agent.

Chemical and Physical Properties
Dimethoxymethylvinylsilane, also known as methylvinyldimethoxysilane, is a colorless liquid

with the chemical formula C₅H₁₂O₂Si.[5][6] Its key properties are summarized below.
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Property Value Source(s)

CAS Number 16753-62-1 [7]

Molecular Formula C₅H₁₂O₂Si [3]

Molecular Weight 132.23 g/mol [7]

Appearance Colorless clear liquid [3]

Boiling Point 106 °C [1][7]

Density 0.884 g/mL at 25 °C [1][7]

Refractive Index n20/D 1.395 [1][7]

Flash Point 3 °C (closed cup) [8][9]

Synonyms
Methyldimethoxyvinylsilane,

Vinyldimethoxymethylsilane
[3][7]

Core Mechanism of Action
The efficacy of Dimethoxymethylvinylsilane as a coupling agent stems from its dual-

reactivity. The process is generally understood through a two-step chemical bonding theory.[10]

[11]

Hydrolysis: The methoxy groups (-OCH₃) attached to the silicon atom readily hydrolyze in the

presence of water (often catalyzed by acid or base) to form reactive silanol groups (Si-OH).

[10][12]

Condensation & Bonding: These silanol groups can then undergo two primary condensation

reactions:

They form strong, covalent oxane bonds (Si-O-Substrate) with hydroxyl groups present on

the surface of inorganic materials like glass, silica, and metal oxides.[2][10]

The vinyl group (CH₂=CH-) remains available to react and form covalent bonds with the

organic polymer matrix, typically through mechanisms like free-radical polymerization

during the curing process.[10]
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This creates a robust chemical bridge at the organic-inorganic interface, transferring stress

efficiently from the polymer matrix to the inorganic filler or substrate.[13]

Step 1: Hydrolysis

Step 2: Condensation & Bonding

Dimethoxymethylvinylsilane
CH₂(CH)Si(OCH₃)₂

Reactive Silanol
CH₂(CH)Si(OH)₂

 Hydrolysis 
 (+2H₂O, -2CH₃OH)

Water (H₂O)

Inorganic Substrate
(e.g., Glass, Silica)

with -OH groups

 Forms covalent
Si-O-Substrate bonds 

Organic Polymer Matrix
(e.g., Acrylic, Polyethylene)

 Vinyl group reacts with
polymer backbone 

Strong Interfacial Bond

Core mechanism of Dimethoxymethylvinylsilane as a coupling agent.
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Core mechanism of Dimethoxymethylvinylsilane coupling.

Performance Enhancements and Applications
Dimethoxymethylvinylsilane is utilized across various industries to improve material

performance.[14]

Polymer Composites: It enhances the adhesion between inorganic fillers (e.g., glass fibers,

silica) and polymer matrices, leading to composites with superior mechanical properties such

as increased tensile and flexural strength.[10]

Adhesives and Sealants: The silane acts as an adhesion promoter, improving the bond

strength and durability of adhesives and sealants on glass, metal, and other mineral

surfaces.[3][15]

Coatings and Paints: It is used to promote stronger adhesion of coatings to substrates,

thereby enhancing durability, weatherability, and resistance to delamination.[3][10]

Surface Modification: It imparts hydrophobicity (water-repellency) to surfaces, a valuable

property in electronics, textiles, and construction materials.[4][10][16]

Chemical Synthesis: It serves as a monomer for the synthesis of specialized polymers, such

as polymethylvinylborosiloxanes.[1][7]

Quantitative Data on Performance Improvement
While specific data for Dimethoxymethylvinylsilane is proprietary to individual formulations,

studies on similar vinylsilanes demonstrate significant performance gains. The use of silane

coupling agents is a proven method to enhance the mechanical properties of composites.
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Property Affected Expected Improvement Rationale

Tensile Strength Significant Increase

Improved stress transfer from

the polymer matrix to the high-

strength inorganic filler.[17][18]

Flexural Strength Significant Increase

Enhanced interfacial bonding

prevents delamination under

bending loads.[19]

Impact Strength
Moderate to Significant

Increase

Stronger interface helps to

dissipate impact energy more

effectively.[10]

Adhesion Strength Substantial Increase

Direct covalent bonding at the

interface creates a much

stronger bond than physical

adhesion alone.[13][19]

Wet Mechanical Properties High Retention

The stable, water-resistant

siloxane bonds at the interface

prevent water ingress, which

would otherwise degrade

adhesion.[6]

Role in Drug Development
In the pharmaceutical and drug development sectors, surface modification is crucial for creating

effective drug delivery systems. Silane coupling agents are instrumental in functionalizing

nanoparticles, such as mesoporous silica nanoparticles (MSNs), for biomedical applications.[1]

[3][8]

Dimethoxymethylvinylsilane can be used to introduce reactive vinyl groups onto the surface

of silica-based nanocarriers.[14] These vinyl groups serve as versatile anchor points for the

covalent attachment of various molecules via well-established chemical reactions (e.g., thiol-

ene click chemistry).[3][14] This allows for the development of sophisticated drug delivery

platforms with functionalities such as:
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Targeted Delivery: Covalent attachment of targeting ligands (e.g., antibodies, peptides) to

direct nanoparticles to specific cells or tissues.

Controlled Release: Conjugation of stimuli-responsive molecules that release the therapeutic

payload in response to specific triggers like pH or enzymes.[8]

Enhanced Stability: Attachment of polymers like polyethylene glycol (PEG) to improve

colloidal stability and prolong circulation time in the body.

Experimental Protocols
Protocol 1: Surface Treatment of Glass Substrates
This protocol provides a general procedure for modifying the surface of glass slides to improve

adhesion or impart hydrophobicity.[10][20]

1. Materials and Reagents:

Glass microscope slides

Detergent solution (e.g., 1-2% Hellmanex III)

Acetone, Isopropanol (reagent grade)

Deionized (DI) water

95% Ethanol / 5% DI Water (v/v) solution

Acetic Acid

Dimethoxymethylvinylsilane (≥97%)

Nitrogen gas for drying

2. Procedure:

Step 1: Substrate Cleaning and Activation

Immerse glass slides in a detergent solution and sonicate for 20 minutes.
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Rinse thoroughly with DI water.

Sonicate in isopropanol for 15 minutes, followed by a final rinse with DI water.

Dry the slides under a stream of high-purity nitrogen.

To maximize surface hydroxyl groups, treat the slides with oxygen plasma for 3-5 minutes

immediately before silanization.

Step 2: Silane Solution Preparation

In a clean glass container, prepare the 95% ethanol / 5% DI water solution.

Adjust the pH of the solution to approximately 4.5-5.5 using a small amount of acetic acid.

This catalyzes the hydrolysis of the silane.

While stirring vigorously, add Dimethoxymethylvinylsilane to the solution to achieve a

final concentration of 2% (v/v).

Continue stirring for at least 5-10 minutes to allow for the hydrolysis of methoxy groups to

silanol groups. Prepare this solution fresh before use.[10]

Step 3: Silanization

Immerse the cleaned and activated glass slides into the freshly prepared silane solution.

Agitate gently for 1-2 minutes.

Remove the slides and rinse briefly with pure ethanol to remove excess, unreacted silane.

Step 4: Curing

Dry the slides under a nitrogen stream.

Place the slides in an oven preheated to 110-120 °C for 20-30 minutes. This step

promotes the formation of stable covalent bonds between the silane and the glass surface.

[10]

Allow slides to cool to room temperature before use. Store in a desiccator.
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1. Substrate Preparation

2. Silanization Process

3. Finalization

Clean Substrate
(Detergent, Solvents)

Activate Surface
(Oxygen Plasma)

Prepare 2% Silane Solution
(Ethanol/Water, pH 4.5-5.5)

Allow for Hydrolysis

Deposit Silane Layer
(Dip Coating, 1-2 min)

Rinse Excess Silane
(Ethanol)

Cure
(110-120°C, 20-30 min)

Store in Desiccator

Experimental workflow for surface modification using Dimethoxymethylvinylsilane.

Click to download full resolution via product page

Workflow for substrate surface modification.
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Protocol 2: Functionalization of Silica Nanoparticles for
Drug Delivery
This protocol describes a method for modifying silica nanoparticles (SNPs) with

Dimethoxymethylvinylsilane, preparing them for subsequent drug conjugation.[14]

1. Materials and Reagents:

Synthesized silica nanoparticles

Anhydrous Toluene or Ethanol

Dimethoxymethylvinylsilane

Triethylamine (optional, catalyst)

Round-bottom flask with reflux condenser

Inert atmosphere setup (Nitrogen or Argon)

2. Procedure:

Step 1: Nanoparticle Dispersion

Disperse a known quantity of pre-synthesized, dried silica nanoparticles in anhydrous

toluene or ethanol within a round-bottom flask. Sonication may be required to achieve a

uniform dispersion.

Step 2: Silanization Reaction

Add Dimethoxymethylvinylsilane to the nanoparticle suspension. The amount added

can be varied to control the density of vinyl groups on the surface.

(Optional) Add a catalytic amount of triethylamine.

Set up the flask for reflux under an inert atmosphere (e.g., Nitrogen).

Heat the mixture to reflux with vigorous stirring and maintain for 12-24 hours.
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Step 3: Purification

Allow the reaction mixture to cool to room temperature.

Collect the vinyl-functionalized silica nanoparticles by centrifugation.

Wash the nanoparticles thoroughly multiple times with fresh toluene or ethanol to remove

any unreacted silane and byproducts. Resuspend and centrifuge for each wash step.

Step 4: Drying and Storage

Dry the final product under vacuum.

The resulting vinyl-functionalized nanoparticles are now ready for subsequent conjugation

with therapeutic agents or other molecules.

Safety and Handling
Dimethoxymethylvinylsilane is a hazardous chemical and must be handled with appropriate

safety precautions.

Hazards: It is a highly flammable liquid and vapor.[9] It may cause skin, eye, and respiratory

irritation.

Handling: Use only in a well-ventilated area or fume hood. Keep away from heat, sparks, and

open flames. Avoid breathing vapors.[2]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat. For operations with a risk of inhalation, use a suitable respirator.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Always consult the Safety Data Sheet (SDS) for the specific product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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